Cas no 863001-18-7 (6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole)

6-Bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a bromine atom at the 6-position and a pyrrolidine moiety at the 2-position. This structure imparts versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications, where it serves as a key intermediate for further functionalization. The bromine substituent enhances reactivity in cross-coupling reactions, while the pyrrolidine group contributes to steric and electronic modulation. Its well-defined molecular framework makes it valuable for designing bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial settings.
6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole structure
863001-18-7 structure
Product Name:6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
CAS No:863001-18-7
MF:C11H11BrN2S
MW:283.187440156937
MDL:MFCD05892921
CID:3143322
PubChem ID:6622296
Update Time:2025-10-13

6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
    • CHEMBL1442084
    • 6-bromo-2-pyrrolidino-1,3-benzothiazole
    • 863001-18-7
    • ChemDiv3_009833
    • CHEBI:107063
    • HMS2710F06
    • IDI1_027743
    • 6-bromanyl-2-pyrrolidin-1-yl-1,3-benzothiazole
    • BRD-K94418733-001-01-8
    • SR-01000096765
    • HMS1500O21
    • MLS000684725
    • cid_6622296
    • CS-0271778
    • EN300-237928
    • 6-bromo-2-(1-pyrrolidinyl)-1,3-benzothiazole
    • BDBM93813
    • SMR000323243
    • AKOS015957079
    • SR-01000096765-1
    • Q27184978
    • F0647-0174
    • 6-bromo-2-pyrrolidin-1-yl-1,3-benzothiazole
    • 6-bromo-2-(pyrrolidin-1-yl)benzo[d]thiazole
    • AB00614502-02
    • MDL: MFCD05892921
    • Inchi: 1S/C11H11BrN2S/c12-8-3-4-9-10(7-8)15-11(13-9)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
    • InChI Key: AYAVCCOKMKNKNY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)SC(=N2)N1CCCC1

Computed Properties

  • Exact Mass: 281.98263Da
  • Monoisotopic Mass: 281.98263Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 44.4Ų

6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B275746-100mg
6-bromo-2-pyrrolidin-1-yl-1,3-benzothiazole
863001-18-7
100mg
$ 135.00 2022-06-07
TRC
B275746-500mg
6-bromo-2-pyrrolidin-1-yl-1,3-benzothiazole
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$ 500.00 2022-06-07
TRC
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$ 775.00 2022-06-07
Enamine
EN300-237928-0.05g
6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
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$468.0 2024-06-19
Enamine
EN300-237928-0.1g
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0.1g
$490.0 2024-06-19
Enamine
EN300-237928-0.25g
6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
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$513.0 2024-06-19
Enamine
EN300-237928-0.5g
6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
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0.5g
$535.0 2024-06-19
Enamine
EN300-237928-1.0g
6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
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$557.0 2024-06-19
Enamine
EN300-237928-2.5g
6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
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$1089.0 2024-06-19
Enamine
EN300-237928-5.0g
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$1614.0 2024-06-19

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